Cas no 2172049-28-2 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid
• CAS No: 2172049-28-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5890590
• PubChem ID: 165513694
• Update Time: 2025-06-20

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid
• EN300-1511975
• 2172049-28-2
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C27H34N2O6/c1-4-18(14-24(30)29-27(5-2,17-34-3)25(31)32)15-28-26(33)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,4-5,14-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： POIMAICWQBTARZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid (CAS No. 2172049-28-2)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid, identified by its CAS number 2172049-28-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenyl moiety, multiple amide linkages, and functional groups that contribute to its unique chemical and biological properties. The presence of these structural features makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The fluorenyl moiety in this compound is particularly noteworthy, as fluorene derivatives are widely recognized for their stability, solubility, and ability to enhance the bioavailability of associated molecules. In recent years, researchers have been increasingly interested in leveraging the photophysical properties of fluorene-based compounds for applications in photodynamic therapy and imaging techniques. The incorporation of a methoxycarbonyl group further enhances the compound's reactivity and potential for chemical modifications, allowing for the development of more complex derivatives with tailored biological activities.

The amide functionalities present in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid contribute to its role as a building block in peptide mimetics and protease inhibitors. Amide bonds are fundamental in biological systems, serving as the primary structural units in proteins and peptides. By designing molecules with controlled amide linkages, chemists can mimic the specificity and potency of natural biomolecules, leading to the development of novel therapeutic agents. The specific arrangement of these amide groups in this compound suggests potential applications in modulating enzyme activity and protein-protein interactions.

Additionally, the methylene chains connecting the amide groups provide flexibility and influence the conformational dynamics of the molecule. This structural feature is critical for determining how the compound interacts with biological targets, such as enzymes or receptors. The presence of both primary and secondary amine groups also opens up possibilities for further derivatization, including coupling reactions that could lead to more complex pharmacophores.

In recent years, there has been growing interest in using advanced computational methods to predict the biological activity of complex molecules like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid. Techniques such as molecular docking, quantum mechanical calculations, and machine learning models have enabled researchers to simulate interactions between this compound and potential target proteins with high accuracy. These computational approaches have accelerated the drug discovery process by allowing scientists to prioritize promising candidates based on their predicted binding affinities and selectivity profiles.

One particularly exciting area of research involves the use of this compound as a precursor for developing protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including inflammation, blood clotting, and tumor growth. Inhibiting specific proteases has emerged as a viable strategy for treating a wide range of diseases. The structural complexity of 2172049-28-2 makes it an attractive scaffold for designing molecules that can selectively target particular proteases without affecting others. For instance, modifications to the fluorenyl group or the amine moieties could enhance binding interactions with specific active sites on protease enzymes.

Another emerging application lies in the field of neuroscience. Researchers are exploring how compounds with similar structures might interact with neurotransmitter receptors or ion channels. The ability to modulate these interactions could lead to new treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. The stability provided by the fluorene ring ensures that derivatives of this compound would remain active within biological systems long enough to exert their therapeutic effects.

The methoxymethyl group present in 2172049-28-2 also adds another layer of functionality that could be exploited for drug development purposes. This group can participate in hydrogen bonding interactions or serve as a point for further chemical modifications via reactions such as oxidation or reduction. Such versatility makes it an excellent candidate for generating libraries of compounds that can be screened for biological activity across multiple targets.

In conclusion,2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid (CAS No. 2172049-28-2) represents a fascinating molecule with numerous potential applications in pharmaceutical research and drug development. Its unique structural features—such as the fluorenyl moiety,amide linkages,and functional groups—make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. As computational methods continue to advance,2172049-28-2and its derivatives are likely to play an increasingly important role in discovering new treatments that address unmet medical needs.